N-1,3-benzothiazol-2-yl-4-fluorobenzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-fluorobenzamide
• InChI: InChI=1S/C14H9FN2OS/c15-10-7-5-9(6-8-10)13(18)17-14-16-11-3-1-2-4-12(11)19-14/h1-8H,(H,16,17,18)
• InChI Key: HVWMIWALOMXMOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H9FN2OS
• DSSTOX Substance ID: DTXSID80353708
• Molecular Weight: 272.30 g/mol
• Solubility: 0.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 121189-71-7

Description

N-1,3-benzothiazol-2-yl-4-fluorobenzamide is a compound that belongs to the class of benzothiazole (BTA) derivatives. BTA derivatives are known for their broad spectrum of biological activities, including anticancer, antioxidant, anti-inflammatory, anti-tumour, antiviral, antibacterial, anti-proliferative, anti-diabetic, anti-convulsant, analgesic, anti-tubercular, antimalarial, anti-leishmanial, anti-histaminic, and anti-fungal properties.

Synthesis Analysis

The synthesis of N-1,3-benzothiazol-2-yl-4-fluorobenzamide can be achieved by direct coupling of 2-aminobenzothiazole with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl).

Molecular Structure Analysis

A structural study has been carried out on N-(1,3-benzothiazol-2-yl)-4-(halogenobenzenesulfonyl)-hydrazides. For the fluorinated derivative, single-crystal X-ray diffraction, Hirshfeld surface analysis, and PIXEL calculations were conducted.

Chemical Reactions Analysis

The reactions of 2-amino- and 2-mercaptothiazole derivatives provide powerful tools for the design of a wide variety of aromatic azoles. Their synthesis methods can be divided into two main groups: “one-pot” synthesis and sequential multistep synthesis.

Scientific Research Applications

Antibacterial Activity

• Complex Formation : N-(1,3-benzothiazol-2-yl)-4-fluorobenzamide (referred to as Btba) can form complexes with metal ions such as copper (Cu(II)) and mercury (Hg(II)). .
• Biological Activity : The prepared Btba complexes were tested against bacterial species, including Staphylococcus epidermidis, Staphylococcus aureus (gram-positive), E. coli, and Citrobacter freundii (gram-negative). .

Medicinal Chemistry

• Benzothiazole Derivatives : Btba belongs to the benzothiazole class, which has significant biological applications. .
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Synthesis of Novel Compounds

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Antioxidant Research

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Material Science

• Ligand Properties : Btba can act as a bidentate ligand through the N atom of its five-membered ring in benzothiazole and the O atom of its carbonyl group. .

Pharmacology and Drug Design

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Mechanism of Action

Target of Action

N-(1,3-benzothiazol-2-yl)-4-fluorobenzamide is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . The primary target of these compounds is the DprE1 enzyme, which plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, the DprE1 enzyme, inhibiting its function . This interaction disrupts the synthesis of the cell wall of Mycobacterium tuberculosis, leading to the bacterium’s death .

Biochemical Pathways

The inhibition of the DprE1 enzyme disrupts the cell wall biosynthesis pathway in Mycobacterium tuberculosis . This disruption affects the integrity of the bacterial cell wall, leading to cell lysis and death .

Pharmacokinetics

A study on similar benzothiazole derivatives suggests that these compounds generally exhibit favorable pharmacokinetic profiles .

Result of Action

The result of the action of N-(1,3-benzothiazol-2-yl)-4-fluorobenzamide is the death of Mycobacterium tuberculosis cells . By inhibiting the DprE1 enzyme, the compound disrupts the cell wall biosynthesis, leading to cell lysis and death .

Future Directions

Benzothiazole derivatives, including N-1,3-benzothiazol-2-yl-4-fluorobenzamide, have shown promising results in various biological and pharmacological activities. Future research could focus on further exploring the potential applications of these compounds in drug discovery and development.